molecular formula C21H21N5O B5665727 2-{4-[1-(3-pyridinylmethyl)-1H-imidazol-2-yl]-1-piperidinyl}-1,3-benzoxazole

2-{4-[1-(3-pyridinylmethyl)-1H-imidazol-2-yl]-1-piperidinyl}-1,3-benzoxazole

Cat. No. B5665727
M. Wt: 359.4 g/mol
InChI Key: STTZRYLPQCCZAU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-{4-[1-(3-pyridinylmethyl)-1H-imidazol-2-yl]-1-piperidinyl}-1,3-benzoxazole is a compound that involves a complex arrangement of benzoxazole, imidazole, pyridine, and piperidine structures. These structural components suggest potential pharmacological significance, although the specific use and application of this compound are not detailed in the provided studies.

Synthesis Analysis

Synthesis techniques for compounds similar to 2-{4-[1-(3-pyridinylmethyl)-1H-imidazol-2-yl]-1-piperidinyl}-1,3-benzoxazole often involve reactions of various heterocyclic components, such as imidazole derivatives and pyridine, under refluxing conditions. For instance, a study by Goli-Garmroodi et al. (2015) describes the synthesis of benzo[4,5]imidazo[1,2-a]pyridine derivatives, a related compound family, using 2-(1H-benzo[d]imidazol-2-yl)acetonitrile and ethyl 2,4-dioxo-4-arylbutanoate derivatives in the presence of piperidine (Goli-Garmroodi et al., 2015).

Molecular Structure Analysis

Molecular structures in this class of compounds are characterized by the presence of heterocyclic rings. For example, the study of the crystal structure of a related compound, N-(1,3-Benzothiazol-2-yl)-N-[1-(piperidin-4-ylmethyl)-4,5-dihydro-1H-imidazol-2-yl]amine, reveals planar benzothiazol and imidazol rings with specific dihedral angles, as reported by Yıldırım et al. (2006) (Yıldırım et al., 2006).

Chemical Reactions and Properties

These compounds typically engage in chemical reactions characteristic of heterocyclic chemistry, such as etherification, hydrazonation, cyclization, and reduction. For instance, Zhang et al. (2019) describe a synthesis process for a related compound involving these steps (Zhang et al., 2019).

properties

IUPAC Name

2-[4-[1-(pyridin-3-ylmethyl)imidazol-2-yl]piperidin-1-yl]-1,3-benzoxazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H21N5O/c1-2-6-19-18(5-1)24-21(27-19)25-11-7-17(8-12-25)20-23-10-13-26(20)15-16-4-3-9-22-14-16/h1-6,9-10,13-14,17H,7-8,11-12,15H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

STTZRYLPQCCZAU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1C2=NC=CN2CC3=CN=CC=C3)C4=NC5=CC=CC=C5O4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H21N5O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

359.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.